Cas no 1197193-06-8 (3-Chloro-4-piperazinobenzoic Acid)

• Product Name: 3-Chloro-4-piperazinobenzoic Acid
• CAS No: 1197193-06-8
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• MDL: MFCD13191624
• CID: 1056246
• Update Time: 2025-05-19

3-Chloro-4-piperazinobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(piperazin-1-yl)benzoic acid
• 3-chloro-4-(1-piperazinyl)Benzoic acid
• 3-Chloro-4-piperazinobenzoic Acid

• MDL： MFCD13191624
• Inchi： 1S/C11H13ClN2O2/c12-9-7-8(11(15)16)1-2-10(9)14-5-3-13-4-6-14/h1-2,7,13H,3-6H2,(H,15,16)
• InChI Key： IXUFWLAEWINGMN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=CC=1N1CCNCC1

Computed Properties

• Exact Mass: 240.06700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.320±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (19 g/l) (25 º C),
• PSA: 52.57000
• LogP: 1.84160

Additional information on 3-Chloro-4-piperazinobenzoic Acid

Introduction to 3-Chloro-4-piperazinobenzoic Acid (CAS No. 1197193-06-8)

3-Chloro-4-piperazinobenzoic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural properties that make it a valuable intermediate in the synthesis of various bioactive molecules. This compound, identified by the CAS number 1197193-06-8, belongs to the benzoic acid derivatives class, incorporating a chloro substituent and a piperazine moiety. These structural features contribute to its diverse pharmacological potential, making it a subject of considerable interest in medicinal chemistry research.

The molecular structure of 3-Chloro-4-piperazinobenzoic acid consists of a benzoic acid core substituted with a chlorine atom at the 3-position and a piperazine ring at the 4-position. The presence of these functional groups imparts specific electronic and steric properties that influence its reactivity and interaction with biological targets. The chlorine atom, in particular, enhances electrophilicity, facilitating nucleophilic substitution reactions, while the piperazine ring introduces basicity and hydrogen bonding capabilities, crucial for binding to biological macromolecules.

In recent years, 3-Chloro-4-piperazinobenzoic acid has garnered attention for its role in the development of novel therapeutic agents. Its derivatives have been explored as potential inhibitors of various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders. The piperazine moiety, known for its ability to form stable hydrogen bonds with biological targets, has been particularly valuable in designing small-molecule drugs with enhanced binding affinity and selectivity.

One of the most compelling aspects of 3-Chloro-4-piperazinobenzoic acid is its versatility as a building block in drug discovery. Researchers have leveraged its scaffold to develop compounds with improved pharmacokinetic profiles and reduced toxicity. For instance, modifications at the 3-chloro position have been shown to modulate metabolic stability, while variations around the piperazine ring can fine-tune receptor interactions. These structural modifications underscore the compound's significance in optimizing lead compounds for clinical development.

Recent studies have highlighted the potential of 3-Chloro-4-piperazinobenzoic acid derivatives in addressing unmet medical needs. A notable area of research involves their application as kinase inhibitors, particularly in targeting aberrantly active kinases that drive tumor growth. The combination of the benzoic acid core and piperazine moiety provides an ideal platform for designing molecules that can selectively inhibit these enzymes without affecting related family members. Such selectivity is critical for minimizing side effects and improving therapeutic outcomes.

The synthesis of 3-Chloro-4-piperazinobenzoic acid (CAS No. 1197193-06-8) involves multi-step organic transformations that highlight its synthetic utility. Common synthetic routes include chlorination of appropriately substituted benzoic acids followed by nucleophilic substitution with piperazine derivatives. These synthetic strategies have been optimized to ensure high yields and purity, making the compound readily available for further derivatization and preclinical testing.

Advances in computational chemistry have further enhanced the understanding of 3-Chloro-4-piperazinobenzoic acid's pharmacological properties. Molecular modeling techniques allow researchers to predict binding affinities, metabolic pathways, and potential side effects before experimental validation. This approach accelerates the drug discovery process by enabling rapid screening of derivatives with optimized properties. The integration of computational methods with traditional synthetic chemistry has been instrumental in maximizing the therapeutic potential of this compound.

The future prospects for 3-Chloro-4-piperazinobenzoic acid are promising, with ongoing research exploring new applications and formulations. Innovations in drug delivery systems may further enhance its efficacy by improving bioavailability and targeting specificity. Additionally, interdisciplinary collaborations between chemists, biologists, and clinicians are expected to yield novel insights into its mechanisms of action and therapeutic applications.

In conclusion,3-Chloro-4-piperazinobenzoic acid (CAS No. 1197193-06-8) represents a cornerstone in modern pharmaceutical research due to its structural versatility and pharmacological promise. Its role as a key intermediate in drug development underscores its importance in addressing complex diseases through innovative chemical solutions. As research continues to uncover new applications and refine synthetic methodologies,this compound is poised to remain at the forefront of medicinal chemistry advancements.